Cas no 53776-71-9 (SISOMICIN SULFATE)

• Product Name: SISOMICIN SULFATE
• CAS No: 53776-71-9
• MF: C₁₉H₃₉N₅O₁₁S
• MW: 545.604864358902
• CID: 836110
• Update Time: 2023-11-19

SISOMICIN SULFATE Chemical and Physical Properties

Names and Identifiers

• Sisomicin Sulfate
• SODIUM DODECYL SULFATE, DUST FREE (DF®)
• (2S,3R,4S,5S)-2-((1R,2S,3S,4R,6S)-4,6-diamino-3-(3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yloxy)-2-hydroxycyclohexyloxy)-5-methyl-4-(methylamino)tetrahydro-2H-pyran-3,5-diol sulfate
• CID 134687040
• SISOMYCIN SULPHATE
• SISOMICIN SULFATE SALT
• O-3-DEOXY-4-C-METHYL-3-METHYLAMINO-BETA-L-ARABINOPYRANOSYL-(1->6)-O-[2, 6-DIAMINO-4,5-DEHYDRO-2,3,4,6-TETRADEOXY-A-D-GLYCERO-HEXOPYRANOSYL-(1->4)]-2-DEOXY-D-STREPTAMINE HEMIHEPTASULFATE
• SISOMICIN SULFATE

• Inchi： 1S/C19H37N5O7.H2O4S/c1-19(27)7-28-18(13(26)16(19)24-2)31-15-11(23)5-10(22)14(12(15)25)30-17-9(21)4-3-8(6-20)29-17;1-5(2,3)4/h3,9-18,24-27H,4-7,20-23H2,1-2H3;(H2,1,2,3,4)/t9?,10-,11+,12+,13-,14+,15-,16+,17?,18+,19+;/m1./s1
• InChI Key： JVTNJDPXUPRGIE-QFTHLZLJSA-N
• SMILES： S(=O)(=O)(O)O.O([C@H]1[C@@H]([C@@H]([C@](C)(CO1)O)NC)O)[C@@H]1[C@H](C[C@H]([C@@H]([C@@H]1O)OC1C(CC=C(CN)O1)N)N)N

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 724
• Topological Polar Surface Area: 297

Experimental Properties

• Color/Form: Not determined
• Melting Point: >151oC (dec.)
• PH: pH(5w/v%, 25℃) : 3.5～5.5
• Solubility: Water (Slightly)
• PSA: 296.70000
• LogP: -0.23140
• Solubility: Not determined

SISOMICIN SULFATE Security Information

• WGK Germany：3
• Hazard Category Code： 61-20/21/22
• Safety Instruction： 53-22-36/37/39-45
• RTECS：WK2288000
• Hazardous Material Identification：
• Storage Condition：2-8°C